Cas no 100114-24-7 (5-Methyl-2-(methylthio)pyrimidine)

• Product Name: 5-Methyl-2-(methylthio)pyrimidine
• CAS No: 100114-24-7
• MF: C₆H₈N₂S
• MW: 140.206119537354
• MDL: MFCD09991530
• CID: 62119
• Update Time: 2025-06-14

5-Methyl-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(methylthio)pyrimidine
• 5-methyl-2-methylsulfanylpyrimidine
• 2-Methylmercapto-5-methyl-pyrimidin
• 5-METHYL-2-METHYLSULFANYL-PYRIMIDINE
• ACMC-1BP05
• AG-D-04337
• CTK3J8556
• Pyrimidine,5-methyl-2-(methylthio)-
• SureCN2410168

• MDL： MFCD09991530
• Inchi： 1S/C6H8N2S/c1-5-3-7-6(9-2)8-4-5/h3-4H,1-2H3
• InChI Key： HMROJJZKKIPDRB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)C

Computed Properties

• Exact Mass: 140.04094

Experimental Properties

• Density: 1.14
• PSA: 25.78

5-Methyl-2-(methylthio)pyrimidine Security Information

• Safety Instruction： 22-24/25

Additional information on 5-Methyl-2-(methylthio)pyrimidine

Recent Advances in the Study of 5-Methyl-2-(methylthio)pyrimidine (CAS: 100114-24-7) in Chemical Biology and Pharmaceutical Research

5-Methyl-2-(methylthio)pyrimidine (CAS: 100114-24-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrimidine core with methyl and methylthio substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antiviral agents, and antimicrobial compounds. The unique structural features of 5-Methyl-2-(methylthio)pyrimidine make it a valuable scaffold for medicinal chemistry, enabling the design of novel therapeutics with improved efficacy and selectivity.

One of the most notable advancements in the study of 5-Methyl-2-(methylthio)pyrimidine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of 5-Methyl-2-(methylthio)pyrimidine-based inhibitors targeting the epidermal growth factor receptor (EGFR) kinase. These inhibitors showed promising results in preclinical models, with enhanced binding affinity and reduced off-target effects compared to existing therapeutics. The study highlighted the importance of the methylthio group in modulating the compound's interaction with the kinase active site, providing valuable insights for future drug design.

In addition to its applications in kinase inhibition, 5-Methyl-2-(methylthio)pyrimidine has also been investigated for its antiviral properties. A recent study published in Antiviral Research explored the compound's potential as a precursor for the synthesis of nucleoside analogs with activity against RNA viruses. The researchers found that modifications to the pyrimidine ring, including the introduction of the methylthio group, significantly enhanced the antiviral activity of the resulting analogs. These findings suggest that 5-Methyl-2-(methylthio)pyrimidine could serve as a valuable building block for the development of next-generation antiviral drugs, particularly in the context of emerging viral threats.

The antimicrobial potential of 5-Methyl-2-(methylthio)pyrimidine has also been a focus of recent research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of novel derivatives of this compound against a panel of bacterial and fungal pathogens. The results indicated that certain derivatives exhibited broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells. The study attributed this activity to the compound's ability to disrupt microbial cell wall synthesis and inhibit essential enzymatic pathways. These findings underscore the potential of 5-Methyl-2-(methylthio)pyrimidine as a scaffold for the development of new antimicrobial agents, addressing the growing need for novel antibiotics in the face of rising antimicrobial resistance.

Beyond its direct therapeutic applications, 5-Methyl-2-(methylthio)pyrimidine has also been utilized in chemical biology as a tool for studying protein-ligand interactions. Recent work published in Chemical Communications demonstrated the use of this compound as a photoaffinity probe to map the binding sites of target proteins. The methylthio group was found to enhance the stability and reactivity of the probe, enabling more efficient cross-linking and identification of protein-ligand interactions. This approach has opened new avenues for understanding the molecular mechanisms of drug action and for the discovery of novel drug targets.

In conclusion, recent research on 5-Methyl-2-(methylthio)pyrimidine (CAS: 100114-24-7) has highlighted its multifaceted role in chemical biology and pharmaceutical research. From its use as a key intermediate in drug synthesis to its direct therapeutic applications and utility as a chemical probe, this compound continues to be a valuable asset in the quest for novel therapeutics. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapy, where its unique structural features may offer distinct advantages. As the field advances, 5-Methyl-2-(methylthio)pyrimidine is likely to remain a focal point of innovation in drug discovery and development.